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Compound of Interest

Compound Name: 2-Methylthiophene

CAS No.: 25154-40-9

Cat. No.: B7883307

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 2-Methylthiophene in a laboratory setting.

Section 1: Physical and Chemical Properties
2-Methylthiophene is a flammable and harmful liquid that requires careful handling.[1][2] A

summary of its key physical and chemical properties is provided in the table below for easy

reference.
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Property Value Source

Molecular Formula C5H6S [1][3]

Molecular Weight 98.17 g/mol [1]

Appearance
Clear colorless to light yellow

liquid
[4][5][6]

Odor Characteristic thiophene-like [6]

Boiling Point 112-113 °C [1][3][4]

Melting Point -63 °C [1][3][4]

Density 1.014 g/mL at 25 °C [3][4]

Flash Point 7 °C (45 °F) [4]

Vapor Pressure 47.6 mmHg at 37.7 °C [4][7]

Solubility in Water Insoluble [4][5][6]

Solubility in Organic Solvents
Soluble in common organic

solvents like ethanol and ether
[6]

Section 2: Safety and Handling
2.1 Hazard Identification

2-Methylthiophene is classified as a hazardous substance with the following primary

concerns:

Flammable Liquid: It is a highly flammable liquid and vapor.[1][7] Vapors may form explosive

mixtures with air and can travel to an ignition source and flash back.[8]

Harmful if Swallowed, in Contact with Skin, or if Inhaled: It can cause irritation to the skin,

eyes, and respiratory tract.[1][2][8][9]

2.2 Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Methylthiophene.[10][11]
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Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[9][10]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile

rubber).[10][11]

Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume

hood.[8][9] If inhalation risk is high, a NIOSH-approved respirator with an appropriate

cartridge should be used.[8]

2.3 Safe Handling Practices

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[9][10]

Keep away from heat, sparks, open flames, and other ignition sources.[8][9][11]

Use non-sparking tools and explosion-proof equipment.[8][9][10]

Ground and bond containers and receiving equipment to prevent static discharge.[9][11]

Avoid contact with skin, eyes, and clothing.[8][10]

Do not eat, drink, or smoke in areas where 2-Methylthiophene is handled.

Section 3: Storage Procedures
Proper storage of 2-Methylthiophene is crucial to maintain its stability and prevent accidents.

Storage Conditions: Store in a cool, dry, and well-ventilated area.[4][6][8][10] A designated

flammables storage cabinet is recommended.[5][11]

Container: Keep the container tightly closed.[6][8][10]

Incompatible Materials: Store separately from strong oxidizing agents and strong bases.[6][8]

[9]

Temperature: Recommended storage temperature is between 2-8°C.[4]
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Section 4: Spill and Emergency Procedures
4.1 Spill Response

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition.[9][10]

Containment: Absorb the spill with an inert, non-combustible material such as dry sand or

earth.[11]

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[9][10]

Decontamination: Clean the spill area thoroughly.

4.2 First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[9]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Section 5: Experimental Protocol - Friedel-Crafts
Acylation of 2-Methylthiophene
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This protocol details the synthesis of 2-acetyl-5-methylthiophene via Friedel-Crafts acylation, a

common reaction in organic synthesis.[11][12]

5.1 Materials

2-Methylthiophene

Acetic anhydride

Hβ Zeolite catalyst (pre-activated)

Round-bottom flask (50 ml)

Condenser

Thermometer

Magnetic stirrer and stir bar

Water bath

5.2 Procedure

To a 50 ml round-bottom flask equipped with a condenser, thermometer, and magnetic

stirrer, add 2-methylthiophene and acetic anhydride.[4]

Add the fresh Hβ Zeolite catalyst to the reaction mixture.[4]

Heat the mixture in a water bath to 60°C and stir magnetically.[10]

Monitor the reaction progress by taking periodic samples and analyzing them by gas

chromatography (GC).

After the reaction is complete (typically within 2 hours for full conversion), cool the mixture to

room temperature.[10]

Recover the solid catalyst by filtration. The catalyst can be regenerated and reused.

The liquid product can be purified by distillation.
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Section 6: Visualizations

Preparation Handling Cleanup & Storage

Don PPE Prepare Fume Hood Gather Materials Dispense 2-Methylthiophene Perform Reaction Quench Reaction Dispose of Waste Clean Glassware Store Unused Reagent

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Methylthiophene.

Spill Occurs

Evacuate Area Eliminate Ignition Sources Wear Appropriate PPE Seek Medical Attention if Exposed

Contain Spill with Inert Material

Collect Absorbed Material

Place in Closed Container for Disposal

Decontaminate Area

Click to download full resolution via product page
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Caption: Decision-making process for 2-Methylthiophene spill response.

Storage Conditions Avoid Storing With

2-Methylthiophene

Cool, Dry, Well-Ventilated Area Tightly Closed Container Flammables Cabinet Strong Oxidizing Agents Strong Bases

Click to download full resolution via product page

Caption: Logical relationships for the proper storage of 2-Methylthiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.organic-chemistry.org/namedreactions/friedel-crafts-acylation.shtm
https://www.benchchem.com/product/b7883307/docs#application-notes-and-protocols-for-2-methylthiophene
https://www.benchchem.com/product/b7883307/docs#application-notes-and-protocols-for-2-methylthiophene
https://www.benchchem.com/product/b7883307/docs#application-notes-and-protocols-for-2-methylthiophene
https://www.benchchem.com/product/b7883307/docs#application-notes-and-protocols-for-2-methylthiophene
https://www.benchchem.com/product/b7883307?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7883307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

